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Compound of Interest

Compound Name: Biliverdin dihydrochloride

Cat. No.: B14041714 Get Quote

Essential Safety and Handling Guide for
Biliverdin Dihydrochloride
For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount when handling chemical compounds. This guide provides

immediate and essential safety, operational, and disposal information for Biliverdin
dihydrochloride, ensuring a secure laboratory environment.

Hazard Identification:

Biliverdin dihydrochloride is associated with the following hazard classifications:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Note: While some suppliers may provide a non-hazardous classification, it is best practice to

handle the compound with the precautions outlined below due to conflicting information.
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The following personal protective equipment is mandatory when handling Biliverdin
dihydrochloride to minimize exposure and ensure personal safety.[1]

PPE Category Specification Standard Compliance

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile). Gloves

must be inspected prior to use.

EU Directive 89/686/EEC and

the standard EN 374.[1]

Body Protection

Fire/flame resistant and

impervious clothing. A

laboratory coat is the minimum

requirement.

Wear suitable protective

clothing.[1]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced. Handling should

occur in a well-ventilated area,

preferably a fume hood.

NIOSH (US) or EN 149 (EU)

approved respirators.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to the handling of Biliverdin dihydrochloride is crucial for laboratory

safety and experimental integrity.

1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leaks.

Store the compound in a tightly sealed container in a dry, cool, and well-ventilated area.[1]

Protect the compound from direct light.[1]

Store at -20°C for long-term stability.[4]
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2. Handling and Solution Preparation:

All handling of solid Biliverdin dihydrochloride should be conducted in a well-ventilated

area, such as a chemical fume hood, to prevent the inhalation of dust.[1]

Avoid contact with skin and eyes.[1]

Biliverdin dihydrochloride is soluble in organic solvents such as DMSO and

dimethylformamide (DMF).[4] It is sparingly soluble in aqueous buffers.[4]

To prepare an aqueous solution, first dissolve the compound in DMF and then dilute with the

aqueous buffer of choice.[4] Aqueous solutions are not recommended for storage for more

than one day.[4]

When preparing solutions, purge the solvent with an inert gas (e.g., argon or nitrogen) to

minimize oxidation, which can be identified by a color change from green to brown.[5]

Spill Management
In the event of a spill, follow these procedural steps to ensure safety and proper cleanup.

Immediate Response

Cleanup Procedure

Decontamination & Disposal

Evacuate Immediate Area Ensure Adequate Ventilation
Secure the scene

Remove Ignition Sources Don Full PPEPrepare for cleanup

Contain & Sweep Solid Spill 
(Avoid Dust Generation)

For solid spills

Contain & Absorb Liquid Spill 
(Inert Material)

For liquid spills

Collect Residue into a 
Suitable, Closed Container

Decontaminate Spill Area 
& Equipment

Final steps Dispose of Waste According 
to Regulations
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Caption: A logical workflow for handling a chemical spill of Biliverdin dihydrochloride.

First Aid Measures:
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

doctor.[3]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[3]

In case of eye contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[3]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[3]

Disposal Plan
Proper disposal of Biliverdin dihydrochloride is critical to prevent environmental

contamination.

Chemical Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into

sewer systems or waterways.[1]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, puncture the packaging to prevent reuse and

dispose of it as solid waste.[1]

Adherence to these guidelines will help ensure a safe laboratory environment for all personnel

working with Biliverdin dihydrochloride. Always consult your institution's specific safety

protocols and the most recent Safety Data Sheet (SDS) from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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